Cas no 1822648-26-9 (2-methyl-4-nitrosonaphthalen-1-ol)

• Product Name: 2-methyl-4-nitrosonaphthalen-1-ol
• CAS No: 1822648-26-9
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD24714280
• CID: 4621250
• PubChem ID: 13751484
• Update Time: 2025-10-31

2-methyl-4-nitrosonaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 2-methyl-4-nitroso-
• 2-methyl-4-nitrosonaphthalen-1-ol

• MDL： MFCD24714280
• Inchi： 1S/C11H9NO2/c1-7-6-10(12-14)8-4-2-3-5-9(8)11(7)13/h2-6,13H,1H3
• InChI Key： YZSCTNNFEVNWDC-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC=C2)=C(N=O)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-methyl-4-nitrosonaphthalen-1-ol

Introduction to 2-methyl-4-nitrosonaphthalen-1-ol (CAS No. 1822648-26-9)

2-methyl-4-nitrosonaphthalen-1-ol, identified by its Chemical Abstracts Service (CAS) number 1822648-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrosoaromatics, which are widely studied for their potential applications in medicinal chemistry and material science. The structural features of 2-methyl-4-nitrosonaphthalen-1-ol make it a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic implications.

The nitrosonaphthalene core of this compound is a key structural motif that has been extensively explored for its reactivity and biological activity. In recent years, nitroso compounds have emerged as important pharmacophores in drug discovery, owing to their ability to interact with biological targets in novel ways. Specifically, the nitroso group in 2-methyl-4-nitrosonaphthalen-1-ol contributes to its unique chemical properties, enabling it to participate in various reactions such as nucleophilic substitution and redox processes. These characteristics make it a promising candidate for further investigation in the development of new chemical entities.

One of the most compelling aspects of 2-methyl-4-nitrosonaphthalen-1-ol is its potential role in the synthesis of bioactive molecules. Researchers have been particularly interested in leveraging its structural framework to develop novel therapeutic agents. For instance, studies have shown that derivatives of nitrosonaphthalenes can exhibit significant antimicrobial and anti-inflammatory properties. The methyl group at the 2-position of the naphthalene ring further modulates the electronic and steric environment, influencing the compound's reactivity and biological activity. This modulation has been exploited to fine-tune the properties of 2-methyl-4-nitrosonaphthalen-1-ol, making it a versatile building block for medicinal chemistry.

In the realm of synthetic chemistry, 2-methyl-4-nitrosonaphthalen-1-ol serves as a crucial intermediate in the preparation of more complex scaffolds. The presence of both a methyl group and a nitroso group allows for diverse functionalization strategies, enabling chemists to create a wide array of derivatives. These derivatives can then be screened for their biological activity, providing insights into their potential therapeutic applications. The compound's unique reactivity has also made it a subject of interest in catalytic studies, where researchers aim to develop efficient methods for its transformation into other useful molecules.

Recent advancements in computational chemistry have further enhanced our understanding of 2-methyl-4-nitrosonaphthalen-1-ol's behavior. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, such as enzymes and receptors. These predictions are invaluable for guiding experimental efforts and optimizing drug-like properties. Additionally, computational studies have helped elucidate the mechanisms underlying its reactivity, providing a deeper understanding of how it can be utilized in synthetic pathways.

The pharmaceutical industry has taken note of the potential applications of 2-methyl-4-nitrosonaphthalen-1-ol and its derivatives. Several companies are currently exploring its use in developing novel treatments for various diseases. For example, researchers have investigated its role in creating compounds with anticancer properties. The ability of nitrosoaromatics to induce apoptosis and inhibit tumor growth has made them attractive candidates for oncology research. While significant challenges remain in translating these findings into clinical applications, the preliminary results are promising and warrant further investigation.

Moreover, environmental scientists have begun to examine the ecological impact of nitroso compounds like 2-methyl-4-nitrosonaphthalen-1-ol. Understanding how these molecules behave in natural systems is crucial for assessing their potential environmental risks and developing sustainable synthetic methods. Studies have shown that certain nitrosoaromatics can undergo biodegradation under specific conditions, suggesting that they may not pose long-term environmental hazards if handled properly. However, further research is needed to fully characterize their fate and effects in different ecosystems.

In conclusion, 2-methyl-4-nitrosonaphthalen-1-ol (CAS No. 1822648-26-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. Advances in computational chemistry and experimental techniques continue to expand our knowledge of this compound's properties and applications. As research progresses, it is likely that 2-methyl-4-nitrosonaphthalen-1-ol will play an increasingly important role in the development of new drugs and materials.